Cas no 1258649-79-4 (2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}acetic acid)

• Product Name: 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}acetic acid
• CAS No: 1258649-79-4
• CID: 4582902
• Update Time: 2025-06-15

2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo3,4-bpyridin-5-yl}acetic acid

Comprehensive Overview of 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid (CAS No. 1258649-79-4)

The compound 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid, with the CAS number 1258649-79-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrazolo[3,4-b]pyridine core and an acetic acid side chain, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

One of the key reasons for the growing interest in 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid is its versatility in medicinal chemistry. The compound’s structure allows for modifications that can enhance its bioavailability and selectivity, making it a valuable tool for designing small-molecule inhibitors. Recent studies have highlighted its potential in addressing oxidative stress-related conditions, a topic of high relevance given the increasing focus on aging and chronic diseases. This aligns with current trends in personalized medicine, where tailored solutions are sought to combat complex health issues.

In addition to its pharmaceutical applications, CAS No. 1258649-79-4 is also being investigated for its role in bioconjugation and probe development. Its reactive functional groups enable it to serve as a linker or label in biochemical assays, facilitating the study of protein interactions and cellular processes. This is particularly relevant in the era of AI-driven drug discovery, where high-throughput screening and computational modeling rely heavily on precise molecular tools. The compound’s compatibility with click chemistry further expands its utility in modern research methodologies.

The synthesis and characterization of 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. These qualities are critical for researchers who demand reliable compounds for reproducible experiments. As the scientific community continues to explore its properties, the demand for high-quality reference standards of this compound is expected to rise, particularly in academic and industrial settings.

Another area of interest is the compound’s potential role in green chemistry. With sustainability becoming a priority in chemical synthesis, researchers are evaluating whether 1258649-79-4 can be produced using eco-friendly methods. This aligns with broader efforts to reduce the environmental impact of pharmaceutical manufacturing, a topic frequently searched by professionals in the field. The compound’s stability and solubility properties also make it a candidate for aqueous-phase reactions, which are favored in sustainable practices.

From a commercial perspective, 2-{1,4,6-trimethyl-3-oxo-1H,2H,3H-pyrazolo[3,4-b]pyridin-5-yl}acetic acid is available through specialized suppliers catering to the life sciences sector. Its pricing and availability are often discussed in forums and databases, reflecting its niche but growing market. For those seeking custom synthesis or bulk quantities, it is essential to partner with vendors who adhere to stringent quality control standards, as impurities can significantly impact research outcomes.

In summary, CAS No. 1258649-79-4 represents a fascinating intersection of chemistry and biology, with applications spanning drug development, biochemical research, and sustainable synthesis. Its structural uniqueness and functional adaptability position it as a compound of enduring interest, particularly as the scientific community tackles pressing challenges in health and sustainability. Future studies will likely uncover even more uses for this molecule, solidifying its place in the toolkit of modern researchers.